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Compound of Interest

Compound Name: Disodium phthalate

Cat. No.: B103543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of disodium
phthalate in aqueous and organic media. Understanding the solubility of this compound is

critical for its application in various fields, including its use as a buffering agent and as a

primary standard in analytical chemistry. This document summarizes available quantitative

data, details experimental protocols for solubility determination, and provides a visual

representation of the experimental workflow.

Solubility of Disodium Phthalate
Disodium phthalate (C₈H₄Na₂O₄) is the sodium salt of phthalic acid. Its ionic nature, conferred

by the two sodium cations and the phthalate dianion, is the primary determinant of its solubility

characteristics.

Aqueous Solubility
Disodium phthalate exhibits high solubility in water. Its ionic structure allows for strong ion-

dipole interactions with polar water molecules, leading to effective dissolution.

Table 1: Aqueous Solubility of Disodium Phthalate

Temperature Solubility (g/L) Citation

20°C > 500
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While precise temperature-dependent solubility data is not readily available in the literature, for

most ionic salts, solubility in water tends to increase with temperature. However, the extent of

this effect for disodium phthalate has not been quantitatively documented in the reviewed

sources.

Solubility in Organic Solvents
The solubility of disodium phthalate in organic solvents is limited due to its ionic character.

Non-polar organic solvents are unable to overcome the strong electrostatic forces of the crystal

lattice of this salt.

There are some conflicting reports in the available literature regarding its solubility in certain

polar organic solvents. One source suggests it is "soluble in alcohol; sparingly soluble in ether,"

while another indicates it is "insoluble in non-polar organic solvents like ethanol or ether". Due

to the lack of quantitative experimental data, caution is advised when considering its solubility

in organic media. Generally, as an ionic compound, it is expected to have very low solubility in

most organic solvents, particularly non-polar ones.

Table 2: Qualitative Solubility of Disodium Phthalate in Organic Solvents
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Solvent Class
Representative
Solvents

Qualitative
Solubility

Rationale

Alcohols Methanol, Ethanol Very low to insoluble

The non-polar

hydrocarbon portion of

the alcohol is

significant, limiting

interaction with the

ionic solute.

Ethers
Diethyl ether,

Tetrahydrofuran
Insoluble

Ethers are relatively

non-polar and cannot

effectively solvate the

sodium and phthalate

ions.

Ketones Acetone Insoluble

While possessing a

polar carbonyl group,

the overall polarity is

insufficient to dissolve

the ionic salt.

Hydrocarbons Hexane, Toluene Insoluble

These non-polar

solvents lack any

mechanism to interact

favorably with the

ionic compound.

Note: The information in Table 2 is based on the general principles of solubility for ionic

compounds and the qualitative descriptions found in the literature. Quantitative solubility data

for disodium phthalate in these organic solvents is not available in the reviewed sources.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the aqueous solubility of a solid

compound like disodium phthalate, based on the OECD Guideline 105 (Flask Method). This

method is appropriate for substances with a solubility greater than 10⁻² g/L.
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Principle of the Flask Method
An excess amount of the solid test substance is agitated in water at a constant temperature to

achieve equilibrium and form a saturated solution. The concentration of the substance in a

filtered aliquot of the saturated solution is then determined by a suitable analytical method.

Materials and Apparatus
Test Substance: High-purity disodium phthalate.

Solvent: Distilled or deionized water.

Apparatus:

Constant temperature water bath or shaker.

Flasks with stoppers.

Analytical balance.

Filtration system (e.g., syringe filters with a pore size of 0.45 µm or less).

Calibrated glassware (pipettes, volumetric flasks).

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC).

Experimental Procedure
Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium. This helps in determining the appropriate amount of

substance and the duration for the main test.

Main Test: a. Add an excess amount of disodium phthalate to a flask containing a known

volume of water. The excess solid should be clearly visible. b. Place the flask in a constant

temperature bath and agitate for a predetermined time (e.g., 24-48 hours) to ensure

equilibrium is reached. The temperature should be controlled to ± 0.5°C. c. After the

equilibration period, allow the solution to stand at the test temperature to let the undissolved
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solid settle. d. Carefully withdraw an aliquot of the supernatant, ensuring no solid particles

are disturbed. e. Filter the aliquot to remove any suspended microparticles. f. Analyze the

concentration of disodium phthalate in the clear filtrate using a validated analytical method.

Data Analysis: The solubility is reported as the average of at least three replicate

determinations, expressed in g/L or other appropriate units, at the specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in determining the solubility of a solid compound

using the shake-flask method.
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Caption: Workflow for Solubility Determination by the Shake-Flask Method.

To cite this document: BenchChem. [The Solubility Profile of Disodium Phthalate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103543#solubility-of-disodium-phthalate-in-water-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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